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Introduction
Kainate receptors (KARs), a subtype of ionotropic glutamate receptors, are crucial mediators of

synaptic transmission and neuronal excitability throughout the central nervous system.[1][2]

Their dysfunction has been implicated in a range of neurological and psychiatric disorders,

making them a compelling target for therapeutic development. BPAM344 has emerged as a

significant positive allosteric modulator (PAM) of KARs, offering a valuable tool to probe their

function and potential for pharmacological intervention.[1][2][3] This document provides

detailed application notes and protocols for measuring the potentiation of kainate currents by

BPAM344, utilizing two common and robust methodologies: whole-cell patch-clamp

electrophysiology and calcium-sensitive fluorescence-based assays.

Mechanism of Action of BPAM344
BPAM344 enhances the function of kainate receptors through positive allosteric modulation.

Structural and functional studies have revealed that BPAM344 binds to the ligand-binding

domain (LBD) dimer interface of the receptor. In the presence of an agonist like glutamate, this

binding stabilizes the LBD dimer in a conformation that prevents or significantly slows the

process of receptor desensitization. This results in a prolonged and enhanced ion flux through

the channel in response to agonist binding, leading to a potentiation of the kainate current.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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